BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of N-(tert-Butyl)-2-
chloroacetamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(tert-Butyl)-2-chloroacetamide

Cat. No.: B131575

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
(tert-Butyl)-2-chloroacetamide (CAS No. 15678-99-6). The information is intended to support
laboratory personnel in the safe management of this chemical, from initial handling to disposal.
This document outlines the known hazards, recommended personal protective equipment

(PPE), emergency procedures, and relevant biological interactions to ensure a safe research
environment.

Chemical and Physical Properties

N-(tert-Butyl)-2-chloroacetamide is a solid organic compound.[1] Its fundamental properties
are summarized in the table below.
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Property Value Reference
CAS Number 15678-99-6 [2][3]
Molecular Formula C6H12CINO [2][3]
Molecular Weight 149.62 g/mol [2][3]
Appearance White solid [4]

Melting Point 82-83 °C [4]

Boiling Point 251.6+23.0 °C (Predicted) [4]

Density 1.032+0.06 g/cm3 (Predicted) [4]
Solubility Soluble in Dichloromethane, )

Ethyl Acetate, Methanol.

Hazard Identification and Classification

N-(tert-Butyl)-2-chloroacetamide is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications based on aggregated data.

Hazard Class GHS Category Hazard Statement Data Source
- H302: Harmful if
Acute Toxicity, Oral Category 4 [5]
swallowed
Skin H315: Causes skin
: i Category 2 N [5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o [5]
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity (Single
H335: May cause
Exposure); Category 3 [5]

Respiratory Tract

Irritation

respiratory irritation
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Warning: This chemical is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[5]

Toxicological Data

Specific quantitative toxicological data, such as LD50 values for N-(tert-Butyl)-2-
chloroacetamide, are not readily available in the searched literature. However, data for the
related compound, 2-chloroacetamide, can be used as a conservative reference for assessing
potential toxicity.

Toxicity Data for 2-
Chloroacetamide (CAS 79-

07-2)

Test Result Species
Acute Oral LD50 70 - 138 mg/kg Rat
Acute Oral LD50 155 mg/kg Mouse
Acute Oral LD50 31 mg/kg Dog
Acute Oral LD50 122 mg/kg Rabbit
Skin Irritation Non-irritant at 5.0% Rabbit
Eye Irritation Non-irritant at 5.0% Rabbit
Skin Sensitization Potential human sensitizer at Human

0.5%

This data is for 2-chloroacetamide and should be used as an indicator of potential hazards for
N-(tert-Butyl)-2-chloroacetamide.

Experimental Protocols

The following protocols are generalized procedures for the synthesis, handling, and disposal of
chloroacetamide derivatives and should be adapted based on a thorough, site-specific risk
assessment for N-(tert-Butyl)-2-chloroacetamide.
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Synthesis Protocol (Example)

This protocol is a general method for the N-acylation of an amine, which is a common route for
synthesizing N-substituted acetamides.

Objective: To synthesize an N-substituted acetamide derivative.

Materials:

Primary or secondary amine

o Acetyl chloride

o Elemental iodine (catalyst)

e Sodium thiosulfate solution

« Organic solvent (e.g., dichloromethane or ethyl acetate)
e Anhydrous sodium sulfate

o Standard laboratory glassware and magnetic stirrer
Procedure:

e In a fume hood, combine the amine and a catalytic amount of elemental iodine in a round-
bottom flask equipped with a magnetic stir bar.

e Slowly add acetyl chloride to the mixture at room temperature while stirring. The reaction is
often rapid.[6]

o After the reaction is complete (monitor by TLC), quench the reaction by adding a sodium
thiosulfate solution to remove excess iodine.[6]

o Extract the product into an organic solvent.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the crude product.[6]
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 Purify the product by column chromatography or recrystallization as necessary.
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Safe Handling and Storage

Engineering Controls:

» Work with N-(tert-Butyl)-2-chloroacetamide in a certified chemical fume hood to minimize
inhalation exposure.[7]

e Ensure an emergency eyewash station and safety shower are readily accessible and have
been recently tested.

» Have a chemical spill kit available.
Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are
required. A face shield should be worn over safety goggles when there is a risk of splashing.

o Skin and Body Protection: A flame-resistant lab coat should be worn and fully buttoned. Long
pants and closed-toe, closed-heel shoes are mandatory. For larger quantities or procedures
with a higher risk of exposure, a chemical-resistant apron or coveralls should be used.

» Hand Protection: Double gloving is recommended. Use chemical-resistant outer gloves (e.g.,
nitrile) over inner gloves. Inspect gloves before use and change them immediately upon
known or suspected contact with the compound.

Storage:
» Store in a tightly closed container in a dry and well-ventilated place.[2][8]
o Keep locked up or in an area accessible only to qualified or authorized persons.[8]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[9]

Decontamination and Disposal

Spill Management:
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e Minor Spills: Carefully sweep the solid material into a designated hazardous waste container,
avoiding dust generation.[7]

» Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection. Cover the spill with an inert absorbent material and collect it in a
sealed container for disposal.

Waste Disposal:

 All solid waste contaminated with N-(tert-Butyl)-2-chloroacetamide (e.g., gloves, weighing
paper, pipette tips) should be collected in a dedicated, labeled hazardous waste container.[7]

 Liquid waste containing the compound should be collected in a separate, labeled hazardous
waste container. Do not mix with incompatible waste streams.[7]

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
state, and federal regulations.[2][8]
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Biological Activity and Signaling Pathway
Interaction

N-(tert-Butyl)-2-chloroacetamide has demonstrated biological activity, including antifungal
properties.[10] In vitro studies have shown that it can inhibit the growth of Candida species by
targeting CYP51 (lanosterol 14a-demethylase), a key enzyme in the ergosterol biosynthesis

pathway.[10]

Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in
mammalian cells.[2] Inhibition of CYP51 disrupts the production of ergosterol, leading to the
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accumulation of toxic sterol intermediates and compromising the integrity and function of the
fungal cell membrane, ultimately resulting in cell lysis.[2][10][11]

Ergosterol Biosynthesis Pathway in Candida
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Emergency Procedures
First Aid Measures

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[2]
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e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[2]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[2]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][12]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
o Specific Hazards Arising from the Chemical: No data available.

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[2]

Accidental Release Measures

o Personal Precautions, Protective Equipment, and Emergency Procedures: Avoid dust
formation. Avoid breathing mist, gas, or vapors. Ensure adequate ventilation. Evacuate
personnel to safe areas.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

» Methods and Materials for Containment and Cleaning Up: Cover drains. Collect, bind, and
pump off spills. Take up carefully. Dispose of properly. Clean up the affected area. Avoid
generation of dusts.[8][13]

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a comprehensive understanding of the hazards of this chemical and the
implementation of robust safety protocols in the laboratory. Always consult the most up-to-date
Safety Data Sheet (SDS) from the supplier before use and adhere to all institutional and
regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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